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Frequently Asked Questions

What is the boiling point of 2,5-Dimethyloctane and how certain is this value? The normal boiling

point has been experimentally determined in several studies. The values are summarized in the table

below. The Thermodynamics Research Center (TRC) at NIST assigns an uncertainty of 1.0 K to the

value of 430.0 K, and 2.0 K to the other two reported values [1].

What other thermophysical property data is available with critical evaluations? The NIST Web

Thermo Tables (WTT) provide critically evaluated recommendations for a wide range of properties for

2,5-Dimethyloctane. The data points are based on a specific number of experimental measurements

and are suitable for high-accuracy work [2]. The available properties include:

Phase boundary data (e.g., boiling temperature vs. pressure, critical properties)
Density (for liquid and gas in equilibrium)

Enthalpy of vaporization
Heat capacity (for liquid and ideal gas)

Enthalpy and Entropy
Transport properties (Viscosity and Thermal conductivity)

How can I address challenges in identifying this compound within a complex mixture using

GC/MS? Automated identification in Gas Chromatography/Mass Spectrometry (GC/MS) can be

challenging when spectra are contaminated by co-eluting compounds. The Automated Mass Spectral
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Deconvolution and Identification System (AMDIS) developed by NIST is designed to address this

by extracting pure component spectra from complex chromatograms before comparing them to a

reference library, thereby improving the reliability of identifications [3].

Experimental Data & Uncertainties

The following table consolidates key experimental data for 2,5-Dimethyloctane (C₁₀H₂₂, Molar Mass:

142.286 g/mol) from NIST sources [2] [1].

Property Value Unit Uncertainty Method / Comment

Normal Boiling Point [1] 430.0 K 1.0 K TRC evaluation of experimental
data

430.15 K 2.0 K Experimental data from Kazanskii
and Sergienko (1939)

429.15 K 2.0 K Experimental data from Levene
and Marker (1932)

Enthalpy of
Vaporization (ΔvapH°)
[1]

49.0 kJ/mol Not
Specified

Reported by Reid (1972)

Critical Temperature [2] Data

Available

Critically evaluated

recommendation

Critical Pressure [2] Data

Available

Critically evaluated

recommendation

Critical Density [2] Data

Available

Critically evaluated

recommendation

Experimental Protocols & Data Generation
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The quantitative data provided in the tables above are derived from rigorous experimental methodologies.

The following workflow outlines the general process for establishing critically evaluated thermophysical

property data, as practiced by NIST.

Start: Data Generation

Literature & Experimental Work

Critical Evaluation & Uncertainty Estimation

Raw Data

Database Curation (e.g., NIST WTT)

Validated Data

Researcher Access

Click to download full resolution via product page

The process involves several key stages:

Literature & Experimental Work: Data is first generated through controlled laboratory experiments,
such as those measuring boiling points at various pressures [2] [1].

Critical Evaluation & Uncertainty Estimation: Organizations like NIST's Thermodynamics
Research Center (TRC) critically assess the available experimental data. This involves analyzing the

methodology, comparing results from different sources, and statistically estimating the uncertainty for
each recommended value [2] [1].

Database Curation: The validated data and their uncertainties are compiled into professional
databases like the NIST Web Thermo Tables (WTT) [2].
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Troubleshooting Common Experimental Issues

Problem: Inconsistent Boiling Point Measurements Solution: Ensure your measurement system is

properly calibrated. The values in the table above provide a reference with their evaluated

uncertainties. When reporting data, always reference a critically evaluated source like NIST WTT and

state the uncertainty of your own measurements in context [2] [1].

Problem: Co-elution and Impure Spectra in GC/MS Analysis Solution: This is a common issue

when analyzing complex mixtures. Instead of relying on simple background subtraction, use spectral

deconvolution software like AMDIS. This tool helps extract a "pure" mass spectrum for each

chromatographic component, even when they are not fully separated, leading to more reliable

identifications against library spectra [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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